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Compound of Interest

Compound Name: 11-Eicosenyl methane sulfonate

Cat. No.: B15602119

Disclaimer: No specific Safety Data Sheet (SDS) for 11-Eicosenyl methane sulfonate is
publicly available. The following information is extrapolated from data on related short-chain
alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate
(EMS). Alkyl methanesulfonates are a class of compounds that are known to be reactive,
potentially genotoxic, and carcinogenic.[1] Therefore, 11-Eicosenyl methane sulfonate should
be handled with extreme caution, assuming it possesses similar hazardous properties.

Personal Protective Equipment (PPE)

Given the potential hazards, a comprehensive approach to personal protection is mandatory.
This includes protection for the eyes, skin, and respiratory system.
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Protection Type Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield may also be necessary.

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2] Disposable Tyvek-
Skin Protection type sleeves taped to gloves should be

considered.[3] Contaminated work clothing

should not be allowed out of the workplace.

All handling should occur in a chemical fume
hood.[3] If the potential for inhalation of vapors
or aerosols exists, a NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved full-facepiece airline
respirator in the positive pressure mode with

emergency escape provisions should be worn.

[3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Handling:
e Training: Untrained individuals should not handle this chemical or its container.[3]

o Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume
hood.[4]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product.
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» Avoid Contact: Avoid all personal contact, including inhalation.[5] Do not allow the material to
contact humans or exposed food.[5]

Storage:
» Container: Keep in a tightly sealed container in a cool, dry, dark location.[3]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.[2][3]

e Labeling: Ensure the storage area is secured and clearly labeled.[3]

« Integrity: Protect containers from physical damage and check regularly for leaks.[5]

Disposal Plan

Dispose of 11-Eicosenyl methane sulfonate as hazardous waste in accordance with all
federal, state, and local regulations.

Waste Type Disposal Procedure

Absorb spills with inert material (e.g., dry sand
Contaminated Material or earth) and place into a chemical waste

container.[3]

Dispose of contents/container to an approved
Unused Product ]
waste disposal plant.

_ Dispose of as hazardous waste in a sealed,
Contaminated PPE )
labeled container.

Decontamination: Solutions of 1 M sodium thiosulfate (Na2S203) have been shown to be
effective in the destruction of short-chain alkylating agents like MMS and EMS, with no
remaining mutagenic activity detected after complete destruction.[6] This method could
potentially be adapted for the decontamination of equipment and surfaces, though its efficacy
for 11-Eicosenyl methane sulfonate would need to be verified.

Experimental Protocols
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As no specific experimental protocols for 11-Eicosenyl methane sulfonate were found, a

general protocol for a typical alkylation reaction using an alkyl methanesulfonate is provided

below. This is for illustrative purposes only and must be adapted and rigorously risk-assessed

for any specific application.

Generalized Alkylation Reaction:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), in a certified chemical
fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a
reflux condenser.

Reagent Preparation: Dissolve the nucleophilic substrate in a suitable anhydrous solvent
(e.g., acetonitrile, sulfolane).

Reaction: Slowly add a solution of 11-Eicosenyl methane sulfonate in the same solvent to
the reaction mixture via the dropping funnel at a controlled temperature.

Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,
TLC, GC-MS, or LC-MS).

Work-up: Upon completion, quench the reaction with a suitable reagent. Extract the product
with an appropriate solvent, wash with brine, and dry over an anhydrous salt (e.g., sodium
sulfate).

Purification: Purify the crude product by column chromatography or another suitable method.

Characterization: Characterize the final product using spectroscopic methods (e.g., NMR, IR,
Mass Spectrometry).

Visualizations
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General Workflow for Handling Hazardous Chemicals
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Caption: General workflow for handling hazardous chemicals.
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Risk Assessment for Handling 11-Eicosenyl Methane Sulfonate
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Caption: Logical relationship for risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 3. Methyl methanesulfonate(66-27-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15602119?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602119?utm_src=pdf-custom-synthesis
https://lipids.alfa-chemistry.com/products/alkyl-methane-sulfonates-339.html
https://pim-resources.coleparmer.com/sds/97189.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4119412_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4119412_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR925345_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. datasheets.scbt.com [datasheets.scbt.com]

e 6. Evaluation of methods for destruction of some alkylating agents - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
11-Eicosenyl Methane Sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602119#personal-protective-equipment-for-
handling-11-eicosenyl-methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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